Cas no 2549133-22-2 (methyl 3-{[(3Z)-2-carbamoyl-3H-benzo[f]chromen-3-ylidene]amino}thiophene-2-carboxylate)

• Product Name: methyl 3-{[(3Z)-2-carbamoyl-3H-benzo[f]chromen-3-ylidene]amino}thiophene-2-carboxylate
• CAS No: 2549133-22-2
• MF: C₂₀H₁₄N₂O₄S
• MW: 378.401163578033
• CID: 5315052
• PubChem ID: 154884246
• Update Time: 2025-06-09

methyl 3-{[(3Z)-2-carbamoyl-3H-benzo[f]chromen-3-ylidene]amino}thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• F6782-3909
• 2549133-22-2
• methyl 3-{[(3Z)-2-carbamoyl-3H-benzo[f]chromen-3-ylidene]amino}thiophene-2-carboxylate
• AKOS040727602
• Methyl 3-[[2-(aminocarbonyl)-3H-naphtho[2,1-b]pyran-3-ylidene]amino]-2-thiophenecarboxylate

• Inchi： 1S/C20H14N2O4S/c1-25-20(24)17-15(8-9-27-17)22-19-14(18(21)23)10-13-12-5-3-2-4-11(12)6-7-16(13)26-19/h2-10H,1H3,(H2,21,23)
• InChI Key： JBAVTAJPUNACNB-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC=CC=1N=C1OC2=CC=C3C(=C2C=C1C(N)=O)C=CC=C3

Computed Properties

• Exact Mass: 378.06742811g/mol
• Monoisotopic Mass: 378.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 667.4±65.0 °C(Predicted)
• pka: 12.75±0.20(Predicted)

Additional information on methyl 3-{[(3Z)-2-carbamoyl-3H-benzo[f]chromen-3-ylidene]amino}thiophene-2-carboxylate

Research Brief on Methyl 3-{[(3Z)-2-carbamoyl-3H-benzo[f]chromen-3-ylidene]amino}thiophene-2-carboxylate (CAS: 2549133-22-2)

The compound methyl 3-{[(3Z)-2-carbamoyl-3H-benzo[f]chromen-3-ylidene]amino}thiophene-2-carboxylate (CAS: 2549133-22-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel therapeutic agents. Its structure, which combines a benzo[f]chromene core with a thiophene carboxylate moiety, suggests potential interactions with various biological targets. Preliminary in vitro studies have demonstrated moderate to high inhibitory activity against specific enzymes and receptors, although the exact molecular targets remain under investigation.

The synthesis of methyl 3-{[(3Z)-2-carbamoyl-3H-benzo[f]chromen-3-ylidene]amino}thiophene-2-carboxylate has been optimized in recent publications, with improved yields and purity reported. Key steps include the condensation of 2-carbamoyl-3H-benzo[f]chromen-3-one with methyl 3-aminothiophene-2-carboxylate under mild conditions. The Z-configuration of the imine bond has been confirmed through NMR spectroscopy and X-ray crystallography, providing valuable insights into the compound's stereochemistry.

In terms of biological evaluation, recent screening efforts have identified promising activity against cancer cell lines, particularly those with overexpression of certain kinases. The compound's ability to induce apoptosis and inhibit cell proliferation has been documented in peer-reviewed journals, though the exact mechanism remains to be fully elucidated. Parallel studies have also explored its potential as an anti-inflammatory agent, with preliminary results showing modulation of key inflammatory pathways.

Pharmacokinetic studies of this compound are still in early stages, but initial data suggest reasonable metabolic stability and oral bioavailability in animal models. Researchers have noted the need for further optimization of the molecular structure to improve drug-like properties while maintaining the desired biological activity. Several derivatives have been synthesized and are currently undergoing evaluation to establish structure-activity relationships.

The safety profile of methyl 3-{[(3Z)-2-carbamoyl-3H-benzo[f]chromen-3-ylidene]amino}thiophene-2-carboxylate appears favorable based on limited toxicity studies, though comprehensive safety assessments are still required. Recent computational modeling studies have provided valuable predictions regarding potential off-target effects and drug-drug interactions, which will guide future preclinical development.

In conclusion, methyl 3-{[(3Z)-2-carbamoyl-3H-benzo[f]chromen-3-ylidene]amino}thiophene-2-carboxylate represents an exciting area of research in medicinal chemistry. While significant progress has been made in understanding its synthesis and biological activity, further studies are needed to fully explore its therapeutic potential and optimize its pharmacological properties. The compound's unique structure and promising preliminary results warrant continued investigation as a potential lead compound for various therapeutic applications.